6-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinazolinyl)amino]-4(3H)-pyrimidinone

• IUPAC Name: 4-(3,4-dimethoxyphenyl)-2-[(4-methylquinazolin-2-yl)amino]-1H-pyrimidin-6-one
• InChI: InChI=1S/C21H19N5O3/c1-12-14-6-4-5-7-15(14)23-20(22-12)26-21-24-16(11-19(27)25-21)13-8-9-17(28-2)18(10-13)29-3/h4-11H,1-3H3,(H2,22,23,24,25,26,27)
• InChI Key: YBMYTBPHCXPAMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC2=CC=CC=C12)NC3=NC(=CC(=O)N3)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C21H19N5O3
• Molecular Weight: 389.4 g/mol

Description

6-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinazolinyl)amino]-4(3H)-pyrimidinone, also known as DMQX, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DMQX is a potent antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is a type of glutamate receptor that plays a crucial role in synaptic plasticity and learning and memory processes in the brain.

Mechanism of Action

6-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinazolinyl)amino]-4(3H)-pyrimidinone acts as a competitive antagonist of the NMDA receptor by binding to the receptor site and preventing the binding of glutamate, which is the natural ligand of the receptor. This results in the inhibition of NMDA receptor-mediated synaptic transmission and plasticity. 6-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinazolinyl)amino]-4(3H)-pyrimidinone has been shown to be selective for the NR2A and NR2B subunits of the NMDA receptor, which are known to play a crucial role in synaptic plasticity and learning and memory processes in the brain.
Biochemical and Physiological Effects:
6-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinazolinyl)amino]-4(3H)-pyrimidinone has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit long-term potentiation (LTP), which is a form of synaptic plasticity that underlies learning and memory processes in the brain. 6-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinazolinyl)amino]-4(3H)-pyrimidinone has also been shown to induce neuroprotection in various models of neurological disorders such as stroke and traumatic brain injury. However, 6-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinazolinyl)amino]-4(3H)-pyrimidinone has also been shown to have some toxic effects on the brain, such as inducing seizures and neurodegeneration.

Advantages and Limitations for Lab Experiments

6-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinazolinyl)amino]-4(3H)-pyrimidinone has several advantages as a tool for scientific research. It is a potent and selective antagonist of the NMDA receptor, which makes it a valuable tool for studying the role of NMDA receptors in synaptic plasticity and learning and memory processes in the brain. 6-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinazolinyl)amino]-4(3H)-pyrimidinone has also been shown to be effective in various animal models of neurological disorders, which makes it a potential therapeutic agent for these disorders. However, 6-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinazolinyl)amino]-4(3H)-pyrimidinone also has some limitations for lab experiments. It has been shown to have some toxic effects on the brain, which makes it difficult to use in vivo models. 6-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinazolinyl)amino]-4(3H)-pyrimidinone also has a short half-life, which makes it difficult to use in long-term experiments.

Future Directions

6-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinazolinyl)amino]-4(3H)-pyrimidinone has several potential future directions for scientific research. One direction is to investigate the role of NMDA receptors in various neurological disorders such as epilepsy, depression, and schizophrenia using 6-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinazolinyl)amino]-4(3H)-pyrimidinone as a tool. Another direction is to investigate the potential therapeutic applications of 6-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinazolinyl)amino]-4(3H)-pyrimidinone in these disorders. 6-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinazolinyl)amino]-4(3H)-pyrimidinone could also be used to investigate the role of NMDA receptors in other physiological processes such as pain perception and addiction. Finally, 6-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinazolinyl)amino]-4(3H)-pyrimidinone could be used as a starting point for the development of new NMDA receptor antagonists with improved pharmacological properties.

Synthesis Methods

6-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinazolinyl)amino]-4(3H)-pyrimidinone can be synthesized using a variety of methods, but the most commonly used method involves the reaction of 3,4-dimethoxybenzaldehyde with 4-methyl-2-aminobenzonitrile in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with 2-chloro-4,6-dimethoxypyrimidine to yield 6-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinazolinyl)amino]-4(3H)-pyrimidinone. This method has been optimized to achieve high yields and purity of 6-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinazolinyl)amino]-4(3H)-pyrimidinone.

Scientific Research Applications

6-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinazolinyl)amino]-4(3H)-pyrimidinone has been extensively studied for its potential applications in scientific research. It is a potent antagonist of the NMDA receptor, which makes it a valuable tool for studying the role of NMDA receptors in synaptic plasticity, learning, and memory processes in the brain. 6-(3,4-dimethoxyphenyl)-2-[(4-methyl-2-quinazolinyl)amino]-4(3H)-pyrimidinone has also been used to investigate the role of NMDA receptors in various neurological disorders such as epilepsy, depression, and schizophrenia.